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Compound of Interest

Compound Name: Tellurium-122

Cat. No.: B082960 Get Quote

For Immediate Release – Researchers, scientists, and drug development professionals

handling Tellurium-122 can ensure laboratory safety and regulatory compliance with these

essential disposal procedures. As Tellurium-122 is a stable, non-radioactive isotope of

tellurium, its disposal protocol aligns with that of elemental tellurium and its compounds, which

are classified as hazardous waste. Strict adherence to federal, state, and local regulations is

mandatory.

Immediate Safety and Handling
Before beginning any procedure involving Tellurium-122, it is crucial to be familiar with the

appropriate safety measures. Tellurium and its compounds can be toxic if inhaled or ingested.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves.

Respiratory Protection: In case of dust or aerosol generation, a NIOSH-approved respirator

is necessary.

Body Protection: A laboratory coat and appropriate protective clothing.

Engineering Controls:
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All handling of Tellurium-122 should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood.

Eyewash stations and safety showers must be readily accessible.

Spill Management Protocol
In the event of a Tellurium-122 spill, immediate and appropriate action is critical to prevent

contamination and exposure.

Step-by-Step Spill Cleanup:

Evacuate and Secure: Immediately evacuate all non-essential personnel from the affected

area and restrict access.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

one.

Personal Protective Equipment: Don the appropriate PPE before re-entering the spill area.

Containment: For powdered forms, carefully cover the spill with a damp cloth or paper towel

to avoid generating dust.

Collection: Gently sweep or scoop the spilled material into a designated, sealable waste

container. Avoid dry sweeping, which can create airborne dust. For liquid spills, use an

absorbent material to contain and collect the waste.

Decontamination: Clean the spill area thoroughly with a suitable decontaminating solution

and dispose of all cleaning materials as hazardous waste.

Waste Disposal: The sealed container with the spilled material must be labeled as hazardous

waste and disposed of according to the procedures outlined below.

Quantitative Data Summary
The following table summarizes key quantitative exposure limits for tellurium. Adherence to

these limits is crucial for personnel safety.
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Parameter Value Issuing Organization

Permissible Exposure Limit

(PEL)
0.1 mg/m³ (8-hour TWA) OSHA

Threshold Limit Value (TLV) 0.1 mg/m³ (8-hour TWA) ACGIH

Immediately Dangerous to Life

or Health (IDLH)
25 mg/m³ NIOSH

Step-by-Step Disposal Procedure
The proper disposal of Tellurium-122 waste is a multi-step process that emphasizes

containment, labeling, and professional handling. Direct disposal into laboratory drains or

regular trash is strictly prohibited.[1]

Waste Segregation:

Segregate Tellurium-122 waste from other laboratory waste streams at the point of

generation.

Maintain separate, clearly labeled containers for solid and liquid Tellurium-122 waste.

Waste Containerization:

Use robust, leak-proof containers that are compatible with tellurium compounds.

Ensure containers are tightly sealed to prevent any release of contents.[2]

Labeling:

All waste containers must be clearly and accurately labeled as "Hazardous Waste:

Tellurium."

The label should also include the date of accumulation and the specific contents of the

container.

Storage:
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Store sealed and labeled waste containers in a designated, secure, and well-ventilated

secondary containment area.

This storage area should be away from incompatible materials such as strong oxidizing

agents, halogens, strong acids, and strong bases.[2]

Professional Disposal:

Tellurium-122 waste must be disposed of through a licensed and approved hazardous

waste disposal contractor.[3][4]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the waste. They will ensure that the disposal is carried out in

compliance with all relevant regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Tellurium-122 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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